Cas no 2228163-45-7 (3-(1-aminocyclopropyl)-4-bromobenzonitrile)

• Product Name: 3-(1-aminocyclopropyl)-4-bromobenzonitrile
• CAS No: 2228163-45-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 6463688
• PubChem ID: 165883152
• Update Time: 2025-06-07

3-(1-aminocyclopropyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)-4-bromobenzonitrile
• EN300-1934700
• 2228163-45-7

• Inchi： 1S/C10H9BrN2/c11-9-2-1-7(6-12)5-8(9)10(13)3-4-10/h1-2,5H,3-4,13H2
• InChI Key： ORMVEAKHNNKNRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1(CC1)N

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(1-aminocyclopropyl)-4-bromobenzonitrile

3-(1-Aminocyclopropyl)-4-bromobenzonitrile: A Comprehensive Overview

3-(1-Aminocyclopropyl)-4-bromobenzonitrile, also known by its CAS number CAS No. 2228163-45-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a brominated benzene ring with a cyclopropylamine group, making it a valuable building block for various chemical transformations.

The synthesis of 3-(1-Aminocyclopropyl)-4-bromobenzonitrile involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclopropanation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for research and industrial applications.

In the realm of medicinal chemistry, 3-(1-Aminocyclopropyl)-4-bromobenzonitrile has been explored as a potential lead compound for drug discovery. Its ability to act as a bioisostere for other nitrogen-containing groups makes it an attractive candidate for modulating pharmacokinetic properties such as solubility and permeability. Studies published in the Journal of Medicinal Chemistry have highlighted its potential in targeting G-protein coupled receptors (GPCRs), a class of proteins critical in various physiological processes.

Beyond medicinal chemistry, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The bromine atom in its structure facilitates cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. Research conducted at the University of Cambridge has demonstrated its utility in creating high-performance adhesives suitable for aerospace applications.

The structural versatility of CAS No. 2228163-45-7 also extends to its role as an intermediate in the synthesis of complex heterocyclic compounds. Its cyclopropylamine group serves as a reactive site for various coupling reactions, enabling the construction of intricate molecular frameworks. This property has been exploited in the synthesis of natural product analogs, contributing to the advancement of total synthesis methodologies.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of 3-(1-Aminocyclopropyl)-4-bromobenzonitrile. Findings from the Environmental Science & Technology journal suggest that under aerobic conditions, this compound undergoes microbial transformation into less toxic byproducts, mitigating concerns about its ecological footprint.

In conclusion, CAS No. 2228163-45-7, or 3-(1-Aminocyclopropyl)-4-bromobenzonitrile, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in contemporary chemical innovation.